Cas no 1805215-63-7 (2-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1805215-63-7
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4841093
• Update Time: 2025-06-09

2-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H7BrF3NO4/c1-17-5-3-14-4(2-10)6(8(15)16)7(5)18-9(11,12)13/h3H,2H2,1H3,(H,15,16)
• InChI Key： BSKIQWBYUXQBPM-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=C(C(=CN=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.1
• Topological Polar Surface Area: 68.6

Additional information on 2-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 2-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805215-63-7) and Its Applications in Modern Chemical Biology

2-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid, identified by its CAS number 1805215-63-7, is a highly versatile intermediate in the realm of chemical biology and pharmaceutical research. This compound, featuring a pyridine core with distinct functional groups, has garnered significant attention due to its utility in synthesizing bioactive molecules. The presence of a bromomethyl group at the 2-position, combined with methoxy and trifluoromethoxy substituents on the pyridine ring, endows it with unique reactivity and selectivity, making it a valuable building block for drug discovery and molecular probes.

The bromomethyl functionality serves as a reactive handle for further derivatization, enabling the formation of carbon-carbon bonds through nucleophilic addition reactions. This property is particularly useful in constructing complex heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds. Additionally, the electron-withdrawing nature of the trifluoromethoxy group enhances the electrophilicity of the adjacent carbon atoms, facilitating targeted modifications. The methoxy group, on the other hand, provides a balance of reactivity and stability, allowing for controlled functionalization without excessive side reactions.

In recent years, this compound has been employed in the development of novel therapeutic agents targeting various diseases. For instance, researchers have leveraged its structural framework to design inhibitors of kinases and other enzymes implicated in cancer progression. The pyridine core is a common motif in kinase inhibitors due to its ability to mimic natural substrates and interact with key residues in the enzyme's active site. By incorporating halogenated substituents like bromomethyl, methoxy, and trifluoromethoxy, chemists can fine-tune the pharmacokinetic properties of these inhibitors, improving their potency and selectivity.

Moreover, the growing interest in fluorinated compounds has positioned 2-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid as a key precursor in medicinal chemistry. Fluoroatoms are known to enhance metabolic stability, lipophilicity, and binding affinity, making fluorinated drugs more effective in vivo. The strategic placement of a trifluoromethoxy group on the pyridine ring not only contributes to these desirable properties but also allows for further derivatization to explore new chemical space. This flexibility has led to several patents and publications detailing novel derivatives with improved pharmacological profiles.

The compound's utility extends beyond kinase inhibition; it has also been explored in the synthesis of antiviral and antibacterial agents. The pyridine scaffold is integral to many antiviral drugs due to its ability to interact with viral proteases and polymerases. By modifying the substituents on the pyridine ring, researchers can develop molecules that disrupt viral replication cycles while minimizing toxicity to host cells. The bromomethyl group provides an entry point for introducing diverse side chains that can enhance binding interactions or modulate pharmacokinetic behavior.

Recent advances in computational chemistry have further highlighted the importance of this compound in drug discovery. Molecular modeling studies have demonstrated that small modifications to its structure can significantly alter its binding affinity for target proteins. This underscores the need for high-quality starting materials like 2-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid, where purity and consistency are paramount. Such attributes ensure reliable results across different synthetic pathways and experimental conditions.

In conclusion, 2-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805215-63-7) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural features make it an indispensable tool for constructing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new targets and mechanisms underlying human diseases, this compound will undoubtedly play a pivotal role in developing next-generation drugs that address unmet medical needs.